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O-Benzyl Posaconazole-4-

hydroxyphenyl-d4

Cat. No.: B131116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a deuterated analog of a key intermediate in

the synthesis of Posaconazole, a broad-spectrum triazole antifungal agent. The incorporation

of deuterium atoms at the 4-hydroxyphenyl moiety provides a valuable tool for various research

applications, including pharmacokinetic studies, metabolic profiling, and use as an internal

standard in analytical methods. This technical guide provides an in-depth overview of O-Benzyl
Posaconazole-4-hydroxyphenyl-d4, including its chemical properties, potential manufacturing

sources, a representative synthesis workflow, and analytical considerations.

Chemical and Physical Properties
O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a stable, isotopically labeled compound. The

deuterium labeling on the phenyl ring offers a distinct mass signature for mass spectrometry-

based analysis without significantly altering the chemical properties of the molecule.
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Property Value Source

Chemical Name
O-Benzyl Posaconazole-4-

hydroxyphenyl-d4
-

CAS Number 1246814-94-7 [1]

Molecular Formula C₃₀H₃₁D₄N₅O₃ [1]

Molecular Weight 517.66 g/mol [1]

Appearance Solid (Typical) -

Storage Conditions

Recommended to be stored

under conditions specified in

the Certificate of Analysis.

[2]

Manufacturing and Supply
Several manufacturers specialize in the synthesis of isotopically labeled compounds for

research and pharmaceutical development. The following companies have been identified as

potential suppliers of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 and related deuterated

analogs of Posaconazole. Researchers are advised to request a Certificate of Analysis (CoA)

from the manufacturer to obtain lot-specific data on purity, isotopic enrichment, and other

quality control parameters.

MedChemExpress: Offers O-Benzyl Posaconazole-4-hydroxyphenyl-d4 (Cat. No.: HY-

I0450S).[1]

Pharmaffiliates: Lists O-Benzyl Posaconazole-d4 (a related compound) and various other

Posaconazole impurities and standards.

Clearsynth: Provides O-Benzyl Posaconazole-d4 (a related compound) and other stable

isotope-labeled compounds.

While a specific Certificate of Analysis for O-Benzyl Posaconazole-4-hydroxyphenyl-d4 was

not publicly available at the time of this writing, a CoA for the non-deuterated analog, O-Benzyl

Posaconazole, from MedChemExpress indicates a purity of 98.82% as determined by HPLC,

which can serve as an indicator of the quality that may be expected.
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Representative Synthesis Workflow
The synthesis of O-Benzyl Posaconazole-4-hydroxyphenyl-d4 is a multi-step process. While

a specific, detailed protocol for this deuterated compound is not publicly available, a

representative synthesis can be conceptualized based on the known synthesis of

Posaconazole and its intermediates. The key steps would involve the synthesis of a deuterated

4-hydroxyphenylpiperazine intermediate and its subsequent coupling with the O-benzyl-

protected Posaconazole side chain.

Diagram: Conceptual Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

